Cas no 62638-81-7 (3-Phenanthrenol, 4-[2-(dimethylamino)ethyl]-5,6-dimethoxy-)
![3-Phenanthrenol, 4-[2-(dimethylamino)ethyl]-5,6-dimethoxy- structure](https://www.kuujia.com/scimg/cas/62638-81-7x500.png)
62638-81-7 structure
Product name:3-Phenanthrenol, 4-[2-(dimethylamino)ethyl]-5,6-dimethoxy-
3-Phenanthrenol, 4-[2-(dimethylamino)ethyl]-5,6-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 3-Phenanthrenol, 4-[2-(dimethylamino)ethyl]-5,6-dimethoxy-
- 4-[2-(dimethylamino)ethyl]-5,6-dimethoxyphenanthren-3-ol
- 62638-81-7
- DTXSID70490656
-
- Inchi: InChI=1S/C20H23NO3/c1-21(2)12-11-15-16(22)9-7-13-5-6-14-8-10-17(23-3)20(24-4)19(14)18(13)15/h5-10,22H,11-12H2,1-4H3
- InChI Key: PCVTYLGFDHSARE-UHFFFAOYSA-N
- SMILES: CN(C)CCC1=C(C=CC2=C1C3=C(C=C2)C=CC(=C3OC)OC)O
Computed Properties
- Exact Mass: 325.16789
- Monoisotopic Mass: 325.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.9Ų
- XLogP3: 4.3
Experimental Properties
- PSA: 41.93
3-Phenanthrenol, 4-[2-(dimethylamino)ethyl]-5,6-dimethoxy- Related Literature
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Kuiwei Qin,Xuefei Lv,Qiaorui Xing,Rui Li,Yulin Deng Anal. Methods, 2016,8, 2584-2591
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Manuel Bañobre-López,Cristina Bran,Juan Gallo,Manuel Vázquez,José Rivas J. Mater. Chem. B, 2017,5, 3338-3347
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Ren-Hao Cheng,Honghao Cai,Yu-Ren Huang,Xiaohong Cui,Zhong Chen,Hsuan-Ying Chen,Shangwu Ding Phys. Chem. Chem. Phys., 2021,23, 10899-10908
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Thorsten Glaser,Ioannis Liratzis,Roland Fröhlich Dalton Trans., 2005, 2892-2898
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Jun Zhang,Chunwei Yu,Gang Lu,Qiongyao Fu,Na Li,Yuxiang Ji New J. Chem., 2012,36, 819-822
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Malay Dolai,Avijit Ghosh,Anamika Dhara,Ananya Das Mahapatra,Subhabrata Mabhai,Atanu Jana,Satyajit Dey,Ajay Misra Anal. Methods, 2021,13, 4266-4279
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Yue Chen,Yanhui Tang,Ming Lei Dalton Trans., 2009, 2359-2364
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Jamie R. Wolstenhulme,Alex Cavell,Matija Gredičak,Russell W. Driver,Martin D. Smith Chem. Commun., 2014,50, 13585-13588
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Linxuan Fang,Yangqing Tao,Junfeng Zhou,Caiyun Wang,Menglu Dai,Qiang Fang Polym. Chem., 2021,12, 766-770
62638-81-7 (3-Phenanthrenol, 4-[2-(dimethylamino)ethyl]-5,6-dimethoxy-) Related Products
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